N-cyclopentyl-N-methylcyclohexanecarboxamide

• IUPAC Name: N-cyclopentyl-N-methylcyclohexanecarboxamide
• InChI: InChI=1S/C13H23NO/c1-14(12-9-5-6-10-12)13(15)11-7-3-2-4-8-11/h11-12H,2-10H2,1H3
• InChI Key: YZXJSOZIWOWWOA-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCC1)C(=O)C2CCCCC2
• Molecular Formula: C13H23NO
• Molecular Weight: 209.33 g/mol

Description

N-cyclopentyl-N-methylcyclohexanecarboxamide, also known as CP 55,940, is a synthetic cannabinoid that is commonly used in scientific research. It was first synthesized in the 1980s and has since become a widely studied compound due to its potent effects on the endocannabinoid system.

Mechanism of Action

N-cyclopentyl-N-methylcyclohexanecarboxamide 55,940 works by binding to the CB1 and CB2 receptors in the endocannabinoid system, which are located throughout the body. This binding leads to a cascade of events that ultimately result in the modulation of various physiological processes, including pain perception, appetite, and mood.
Biochemical and Physiological Effects:
N-cyclopentyl-N-methylcyclohexanecarboxamide 55,940 has been found to have a number of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channel activity, and the inhibition of adenylate cyclase activity. It has also been shown to have potent analgesic, anti-inflammatory, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-cyclopentyl-N-methylcyclohexanecarboxamide 55,940 in lab experiments is its potent and selective effects on the endocannabinoid system. However, one of the limitations of using this compound is its potential for toxicity at high doses, which can lead to adverse effects on cellular function.

Future Directions

There are a number of future directions for research on N-cyclopentyl-N-methylcyclohexanecarboxamide 55,940, including the development of new synthetic cannabinoids with improved selectivity and potency, the investigation of its potential therapeutic applications in the treatment of various diseases, and the elucidation of its mechanism of action at the molecular level. Additionally, there is a need for further research on the potential long-term effects of N-cyclopentyl-N-methylcyclohexanecarboxamide 55,940 on the endocannabinoid system and overall health.

Synthesis Methods

N-cyclopentyl-N-methylcyclohexanecarboxamide 55,940 is synthesized through a multi-step process that involves the reaction of cyclohexanone with methylamine, followed by cyclization with cyclopentyl magnesium bromide. The resulting product is then purified through a series of chromatography steps to yield the final compound.

Scientific Research Applications

N-cyclopentyl-N-methylcyclohexanecarboxamide 55,940 is commonly used in scientific research to study the endocannabinoid system and its effects on various physiological processes. It has been found to have a high affinity for both the CB1 and CB2 receptors, which are the primary receptors of the endocannabinoid system.